N-{2-[1-(2-ethyl-6-methylphenyl)-1H-tetrazol-5-yl]propan-2-yl}-2-methylaniline

• Molecular Formula: C20H25N5
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N-[2-[1-(2-ethyl-6-methylphenyl)tetrazol-5-yl]propan-2-yl]-2-methylaniline
• InChI: InChI=1S/C20H25N5/c1-6-16-12-9-11-15(3)18(16)25-19(22-23-24-25)20(4,5)21-17-13-8-7-10-14(17)2/h7-13,21H,6H2,1-5H3
• InChI Key: NTJRWYGZIDXFJF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1N2C(=NN=N2)C(C)(C)NC3=CC=CC=C3C)C

Description

N-{2-[1-(2-ETHYL-6-METHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]PROPAN-2-YL}-2-METHYLANILINE is a complex organic compound characterized by its unique structure, which includes a tetrazole ring and aniline derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{2-[1-(2-ETHYL-6-METHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]PROPAN-2-YL}-2-METHYLANILINE typically involves multiple steps, starting with the preparation of the tetrazole ring and subsequent functionalization. One common route involves the reaction of 2-ethyl-6-methylaniline with appropriate reagents to form the tetrazole ring, followed by further reactions to introduce the propan-2-yl and 2-methylaniline groups .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently .

Chemical Reactions Analysis

Types of Reactions

N-{2-[1-(2-ETHYL-6-METHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]PROPAN-2-YL}-2-METHYLANILINE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

N-{2-[1-(2-ETHYL-6-METHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]PROPAN-2-YL}-2-METHYLANILINE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-{2-[1-(2-ETHYL-6-METHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]PROPAN-2-YL}-2-METHYLANILINE involves its interaction with specific molecular targets and pathways. The tetrazole ring and aniline derivatives play a crucial role in its activity, potentially interacting with enzymes or receptors to exert its effects. The exact pathways and targets are still under investigation, but it is believed to modulate biochemical processes at the molecular level .

Comparison with Similar Compounds

Similar Compounds

1-ethoxy-N-(2-ethyl-6-methylphenyl)propan-2-imine: Shares a similar structure but with different functional groups.

2-ethyl-6-methylaniline: A precursor in the synthesis of the target compound.

N-(2-ethyl-6-methylphenyl)-N-(1’-methoxymethyl)ethylamine: Another related compound with similar structural features.

Uniqueness

N-{2-[1-(2-ETHYL-6-METHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]PROPAN-2-YL}-2-METHYLANILINE is unique due to its combination of a tetrazole ring and aniline derivatives, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications .